Cas no 1172565-80-8 (N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine)

• Product Name: N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine
• CAS No: 1172565-80-8
• MF: C₁₅H₁₇N₃O₃S₂
• MW: 351.443780660629
• CID: 5878611
• PubChem ID: 44069576
• Update Time: 2025-05-19

N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]-pyrrolidin-1-ylmethanone
• N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine
• AKOS024508532
• VU0643258-1
• (2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)(pyrrolidin-1-yl)methanone
• F5448-0490
• 1172565-80-8

• Inchi： 1S/C15H17N3O3S2/c1-23(20,21)12-6-4-11(5-7-12)16-15-17-13(10-22-15)14(19)18-8-2-3-9-18/h4-7,10H,2-3,8-9H2,1H3,(H,16,17)
• InChI Key： GMECSQWNBWNTTR-UHFFFAOYSA-N
• SMILES： C(C1=CSC(NC2=CC=C(S(C)(=O)=O)C=C2)=N1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 351.07113376g/mol
• Monoisotopic Mass: 351.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine

Professional Introduction to N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine (CAS No. 1172565-80-8)

N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine, with the CAS number 1172565-80-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its combination of a thiazole core, a pyrrolidine moiety, and a methanesulfonylphenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The thiazole ring is a pivotal structural element in this compound, known for its presence in numerous biologically active natural products and synthetic drugs. Thiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine group further enhances the pharmacological potential of the molecule by introducing a nitrogen-rich heterocycle that can interact with biological targets in specific ways. This dual heterocyclic system makes N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine a versatile scaffold for drug discovery.

The methanesulfonylphenyl group in the molecule adds another layer of complexity, influencing both the electronic and steric properties of the compound. This moiety can serve as a pharmacophore, contributing to binding interactions with biological receptors or enzymes. The presence of this group also suggests potential for further derivatization, allowing researchers to fine-tune the molecule's properties for specific applications.

In recent years, there has been growing interest in developing novel therapeutic agents based on thiazole-pyrrolidine hybrids. These compounds have shown promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer progression. For instance, derivatives of thiazole-pyrrolidine have been investigated for their ability to modulate pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in tumors. The compound N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine is being explored as a potential lead compound in this context, with early studies suggesting it may exhibit inhibitory activity against certain target enzymes.

The synthesis of N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-methanesulfonylbenzaldehyde and pyrrolidine-1-carboxylic acid derivatives. These intermediates are then coupled through condensation reactions to form the thiazole core. Subsequent functional group transformations are performed to introduce the necessary substituents at the correct positions on the molecule.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are employed to predict the binding modes of N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine with biological targets such as protein kinases. These simulations help researchers understand how the molecule interacts with its intended targets at the atomic level, providing insights that guide further optimization efforts. Additionally, computational methods are used to assess the metabolic stability and pharmacokinetic properties of the compound, which are critical factors in drug development.

Efforts are ongoing to evaluate the pharmacological profile of N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine. In vitro assays have been conducted to assess its activity against various enzymes and receptors relevant to human health. Preliminary results indicate that this compound may possess inhibitory effects on certain kinases, making it a promising candidate for further investigation as an anti-cancer agent. Furthermore, studies are being carried out to explore its potential applications in other therapeutic areas, such as inflammation and neurodegenerative diseases.

The development of novel drug candidates like N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine

The future directions for research on N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine

In conclusion, N-(4-methanesulfonylphenyl)-4-(pyrrolidine-1-carbonyl)-1,3-thiazol-2-amine (CAS No. 1172565-80-8) is a structurally complex and biologically active compound with potential therapeutic applications in oncology and other areas of medicine. Its unique combination of heterocyclic moieties makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.